Cas no 30863-06-0 (Carbamic acid,diethyldithio-, 6-chloro-s-triazine-2,4-diyl ester (6CI,8CI))

• Product name: Carbamic acid,diethyldithio-, 6-chloro-s-triazine-2,4-diyl ester (6CI,8CI)
• CAS No: 30863-06-0
• MF: C₁₃H₂₀ClN₅S₄
• MW: 410.044395446777
• CID: 315963
• PubChem ID: 35541

Carbamic acid,diethyldithio-, 6-chloro-s-triazine-2,4-diyl ester (6CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,diethyldithio-, 6-chloro-s-triazine-2,4-diyl ester (6CI,8CI)
• [4-chloro-6-(diethylcarbamothioylsulfanyl)-1,3,5-triazin-2-yl] N,N-diethylcarbamodithioate
• DTXSID40275316
• 30863-06-0

• Inchi： InChI=1S/C13H20ClN5S4/c1-5-18(6-2)12(20)22-10-15-9(14)16-11(17-10)23-13(21)19(7-3)8-4/h5-8H2,1-4H3
• InChI Key： AUXDXNKROYGKLS-UHFFFAOYSA-N
• SMILES： CCN(C(SC1N=C(Cl)N=C(SC(N(CC)CC)=S)N=1)=S)CC

Computed Properties

• Exact Mass: 409.0294
• Monoisotopic Mass: 409.029006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160
• XLogP3: 4.9

Experimental Properties

• Density: 1.39
• Boiling Point: 549°C at 760 mmHg
• Flash Point: 285.8°C
• Refractive Index: 1.665
• PSA: 45.15